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[3-(1-Methyl-1h-pyrazol-3-
Compound Name:
yl)phenyl]boronic acid

Cat. No.: B8036341

Get Quote
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Pyrazole moieties are privileged structures in medicinal chemistry, appearing in a wide array of
approved drugs and clinical candidates.[1][2][3][4] Their utility stems from their ability to act as
versatile pharmacophores, engaging in various biological interactions. When coupled with a
phenylboronic acid functional group, the resulting molecule becomes a powerful tool for
synthetic chemists, particularly for the construction of complex biaryl structures through
palladium-catalyzed cross-coupling reactions.[5] Boronic acids, in general, are valued for their
stability, low toxicity, and versatile reactivity.[5]

The specific compound, [3-(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid, offers a unique
spatial arrangement of its functional groups, which can be strategically employed in the design
of novel therapeutic agents and functional materials. The 1-methyl-pyrazole unit provides a
hydrogen bond acceptor and can influence the pharmacokinetic properties of a molecule, while
the meta-substituted phenylboronic acid allows for precise geometric control in molecular
assemblies.

Physicochemical Properties and Structural Data
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While experimental data for the specific title compound is scarce, we can infer its key

properties based on analogous structures.

Estimated

Property L. Source/Basis
Value/Characteristic
Molecular Formula C10H11BN202 Calculation
Molecular Weight 202.02 g/mol Calculation
] ) ] ) Analogy to similar boronic
Appearance Likely a white to off-white solid )
acids[6]
Soluble in organic solvents o
N General characteristic of
Solubility (e.g., DMSO, DMF, methanol), ) )
) ) arylboronic acids
sparingly soluble in water
Stable under standard
laboratory conditions; may o
N ) General characteristic of
Stability undergo dehydration to form a

cyclic trimeric anhydride

(boroxine)

boronic acids

Synthesis of [3-(1-Methyl-1h-pyrazol-3-
yl)phenyl]boronic acid: A Proposed Synthetic

Workflow

The synthesis of arylboronic acids is a well-established field in organic chemistry. A common

and effective strategy involves the borylation of an organometallic intermediate derived from a

corresponding aryl halide. The following workflow outlines a robust, multi-step synthesis of [3-

(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid.
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Step 1: Pyrazole Synthesis Step 2: Halogenation Step 3: Borylation
| 1,3-Dicarbonyl Compound Methylhydrazine | 1-Methyl-3-aryl-pyrazole |3-(3—Bromophenyl)—l-methyl-lH-pyrazoIe
A Electrophilic Bromination Lithium-Halogen Exchange or
Gimdaesien (e.g., NBS) Grignard Formation

Y Y Y

1-Methyl-3-aryl-pyrazole | 3-(3-Bromophenyl)-1-methyl-1H-pyrazole

Y

Organolithium or Grignard Reagent | Trialkyl Borate |

‘Quench
\

Y

|[3-(1-Methyl-1h-pyrazoI-3-y|)phenyl]boronic acid
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Product

Biaryl Product
(Ar-Ar2)

Catalytic Cycle

Reductive Elimination

PAO)L: - (Ar-Ar?)
Oxidative Addition L’_\ Transmetalation
(AP-X) o
> A-Pd(l)La-X (Ar-B(OH)2) =/A_\;d_(ll)Lz-Ar2

A

Reactants

Aryl/Heteroaryl Halide
(Art-X)

[3-(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid
(Ar?)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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